Cas no 1245807-90-2 (1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole)

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole structure
1245807-90-2 structure
Product Name:1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
CAS No:1245807-90-2
MF:C7H11IN2
MW:250.080113649368
CID:5074491
PubChem ID:51063680
Update Time:2023-08-25

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
    • 1-ethyl-4-iodo-3,5-dimethylpyrazole
    • 1-Ethyl-3,5-dimethyl-4-iodo-1H-pyrazole
    • Inchi: 1S/C7H11IN2/c1-4-10-6(3)7(8)5(2)9-10/h4H2,1-3H3
    • InChI Key: LCEVIOMNOSQCQS-UHFFFAOYSA-N
    • SMILES: IC1C(C)=NN(CC)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • XLogP3: 2
  • Topological Polar Surface Area: 17.8

1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
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Enamine
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Enamine
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Enamine
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$535.0 2023-09-30
Enamine
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